6-Chloro-N-methyl-4-pyrimidinecarboxamide

• Molecular Formula: C6H6ClN3O
• Molecular Weight: 171.58 g/mol
• IUPAC Name: 6-chloro-N-methylpyrimidine-4-carboxamide
• InChI: InChI=1S/C6H6ClN3O/c1-8-6(11)4-2-5(7)10-3-9-4/h2-3H,1H3,(H,8,11)
• InChI Key: DURPWZHNLFGFTH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=NC=N1)Cl

Description

6-Chloro-N-methyl-4-pyrimidinecarboxamide is a useful research compound. Its molecular formula is C6H6ClN3O and its molecular weight is 171.58 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Chloro-N-methyl-4-pyrimidinecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Chloro-N-methyl-4-pyrimidinecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

0.5 ml of a 2 M methylamide solution in tetrahydrofuran and 1 ml 1 N sodium hydroxide solution are added to 177 mg 6-chloro-pyrimidin-4-carboxylic acid chloride in 5 ml dichloromethane under an argon atmosphere and while cooling with a bath of ice/acetone. The reaction mixture is heated overnight with stirring to ambient temperature and then combined with some saturated aqueous sodium hydrogen carbonate solution and extracted with dichloromethane. The combined organic phases are washed with 0.1 N hydrochloric acid and saturated sodium chloride solution, dried on magnesium sulphate and evaporated down.